Cas no 104862-11-5 (Methyl 5-Nitro-2-benzofurancarboxylate)

Methyl 5-Nitro-2-benzofurancarboxylate is a nitro-substituted benzofuran derivative with applications in organic synthesis and pharmaceutical research. Its key advantages include its role as a versatile intermediate in the preparation of heterocyclic compounds, owing to the reactivity of both the nitro and ester functional groups. The compound exhibits stability under standard handling conditions, facilitating its use in multi-step synthetic routes. Its well-defined molecular structure allows for precise modifications, making it valuable in the development of bioactive molecules. The nitro group enhances electrophilic properties, enabling further functionalization, while the methyl ester provides a handle for hydrolysis or transesterification. Suitable for controlled reactions, it is commonly employed in medicinal chemistry and material science.

Methyl 5-Nitro-2-benzofurancarboxylate structure

104862-11-5 structure

Product Name:Methyl 5-Nitro-2-benzofurancarboxylate

CAS No:104862-11-5

MF:C₁₀H₇NO₅

MW:221.166282892227

CID:823777

PubChem ID:12148807

Update Time:2025-10-29

Methyl 5-Nitro-2-benzofurancarboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-nitrobenzofuran-2-carboxylate
- 2-Benzofurancarboxylic acid, 5-nitro-, methyl ester
- Methyl 5-nitro-1-benzofuran-2-carboxylate
- 5-Nitro-benzofuran-2-carbonsaeure-methylester
- 5-nitro-benzofuran-2-carboxylic acid methyl ester
- 5-nitrobenzofuran-2-carboxylic Acid Methyl Ester
- ACMC-20ab3v
- AK102868
- ANW-65321
- BP-20068
- CTK0G5966
- SureCN655464
- DTXSID00478583
- DB-334885
- SCHEMBL655464
- 104862-11-5
- 2-Methoxycarbonyl-5-nitrobenzofuran
- Methyl5-nitrobenzofuran-2-carboxylate
- AKOS015832909
- Methyl 5-Nitro-2-benzofurancarboxylate
- E84187
- BS-25221
- FMFPOZLVAJOEHS-UHFFFAOYSA-N
- MDL： MFCD03407784
- Inchi： 1S/C10H7NO5/c1-15-10(12)9-5-6-4-7(11(13)14)2-3-8(6)16-9/h2-5H,1H3
- InChI Key： FMFPOZLVAJOEHS-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OC)=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

Exact Mass: 221.03241
Monoisotopic Mass: 221.03242232g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 85.3Å²

Experimental Properties

PSA: 82.58
LogP: 2.65080

Methyl 5-Nitro-2-benzofurancarboxylate Pricemore >>

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